4-[(3-methylphenyl)(methylsulfonyl)amino]-N-(pyridin-2-ylmethyl)butanamide
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Description
4-[(3-methylphenyl)(methylsulfonyl)amino]-N-(pyridin-2-ylmethyl)butanamide is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[(3-methylphenyl)(methylsulfonyl)amino]-N-(2-pyridinylmethyl)butanamide is 361.14601278 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Desalination and Membrane Science
Researchers synthesized Poly[(4-aminophenyl)sulfonyl]butanediamide (PASB) and its methylated version (mPASB), exploring their use in composite nanofiltration (NF) membranes. These membranes demonstrated significant hydrophilicity, salt rejection capabilities, and resistance across a wide pH range, marking their potential in water treatment and desalination processes (Padaki et al., 2013).
Heterocyclic Chemistry
The compound has been utilized as a precursor in the synthesis of 2,5-disubstituted pyrroles and pyrrolidines via intramolecular cyclization, showcasing a method to generate five-membered heterocyclic compounds with both aromatic and saturated characteristics (Benetti et al., 2002).
Synthetic Organic Chemistry
A study reported the practical synthesis of N-(tert-Butoxycarbonyl)sulfamide from chlorosulfonyl isocyanate, indicating a route to generate a key intermediate for the development of novel carbapenem antibiotics (Masui et al., 2004).
Material Science and Engineering
The synthesis of novel polymers incorporating sulfonamide groups, such as fluorinated polyamides and polyimides based on noncoplanar 2,2'-dimethyl-4,4'-biphenylene units, has been explored. These materials exhibit excellent organosolubility, thermal stability, and optical properties, suggesting their utility in advanced material applications (Liaw et al., 2006).
Crystallography and Structural Analysis
Research has also focused on the crystal structure of derivatives, such as the detailed analysis of 4-(tert-butyl)-N-(pyridin-3-ylmethyl) benzenesulfonamide. These studies provide insight into molecular interactions and stability, contributing to the understanding of material properties and synthesis strategies (Balu & Gopalan, 2013).
Properties
IUPAC Name |
4-(3-methyl-N-methylsulfonylanilino)-N-(pyridin-2-ylmethyl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3S/c1-15-7-5-9-17(13-15)21(25(2,23)24)12-6-10-18(22)20-14-16-8-3-4-11-19-16/h3-5,7-9,11,13H,6,10,12,14H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNUBRFPXPOFOGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N(CCCC(=O)NCC2=CC=CC=N2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.